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Compound of Interest

Compound Name:
2-(4-Chloro-3-

methylphenoxy)acetic acid

Cat. No.: B185523 Get Quote

This document provides essential safety and logistical guidance for the handling and disposal

of 2-(4-Chloro-3-methylphenoxy)acetic acid (CAS No. 94-74-6), a phenoxy herbicide.

Adherence to these procedures is critical to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Exposure Limits
2-(4-Chloro-3-methylphenoxy)acetic acid, commonly known as MCPA, is harmful if

swallowed or inhaled and can cause serious eye damage. It is also classified as a possible

human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC).

Strict adherence to personal protective equipment (PPE) guidelines is mandatory to prevent

acute and chronic health effects.

Quantitative Exposure & Safety Data
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Parameter Value Reference

OSHA PEL Not established -

ACGIH TLV Not established -

NIOSH REL Not established -

GHS Pictograms
Acute Toxicity (Oral), Serious

Eye Damage

Signal Word Danger

Hazard Statements

H302: Harmful if swallowed.

H318: Causes serious eye

damage.

Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling MCPA. The following table

summarizes the minimum required equipment based on established safety protocols.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, preventing serious eye

damage.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene), a

chemically resistant apron, and

a lab coat. Ensure gloves are

of a suitable thickness (e.g.,

>0.11 mm for nitrile).

Prevents skin contact,

irritation, and potential

absorption.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

(e.g., P95 or P100) is required

if working with dusts or

aerosols, or when engineering

controls are insufficient.

Minimizes inhalation of harmful

dust or aerosolized particles.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural workflow for the safe handling of MCPA from preparation

to disposal.

3.1. Preparation and Engineering Controls

Designated Area: All work with MCPA must be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible and have been recently tested.

PPE Donning: Before entering the designated area, don all required PPE as specified in

Section 2. Check gloves for any signs of degradation or puncture.

3.2. Chemical Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: If handling the solid form, carefully weigh the required amount on a tared

container inside the fume hood to contain any dust.

Solution Preparation: When preparing solutions, slowly add the MCPA to the solvent to avoid

splashing. Keep containers covered when not in immediate use.

Avoid Incompatible Materials: Keep MCPA away from strong oxidizing agents.

3.3. Spill and Emergency Procedures

Minor Spills: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand). Collect the absorbed material into a sealed, labeled container for

proper disposal.

Major Spills: Evacuate the area immediately. Contact your institution's Environmental Health

and Safety (EHS) department.

Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.

3.4. Decontamination and Disposal Plan

Decontamination: Thoroughly wipe down all surfaces and equipment in the designated area

with an appropriate solvent (e.g., ethanol), followed by soap and water.

Waste Disposal: All MCPA waste, including contaminated PPE and absorbent materials,

must be collected in a clearly labeled, sealed container. Dispose of the waste as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain.
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Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 2-(4-
Chloro-3-methylphenoxy)acetic acid.
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Caption: Workflow for safe handling of 2-(4-Chloro-3-methylphenoxy)acetic acid.
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To cite this document: BenchChem. [Standard Operating Procedure: Handling 2-(4-Chloro-3-
methylphenoxy)acetic acid (MCPA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185523#personal-protective-equipment-for-handling-
2-4-chloro-3-methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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